Dexamethasone 21-tributylacetate

• CAS No.: 78901-95-8
• Molecular Formula: C36H55FO6
• Molecular Weight: 602.8 g/mol
• IUPAC Name: [2-[(8S,9R,10S,11S,13S,14S,16R,17R)-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] 2,2-dibutylhexanoate
• InChI: InChI=1S/C36H55FO6/c1-7-10-16-34(17-11-8-2,18-12-9-3)31(41)43-23-30(40)36(42)24(4)20-28-27-14-13-25-21-26(38)15-19-32(25,5)35(27,37)29(39)22-33(28,36)6/h15,19,21,24,27-29,39,42H,7-14,16-18,20,22-23H2,1-6H3/t24-,27+,28+,29+,32+,33+,35+,36+/m1/s1
• InChI Key: KTCHQTXKNXKRDO-OOQKOAPDSA-N
• SMILES: CCCCC(CCCC)(CCCC)C(=O)OCC(=O)C1(C(CC2C1(CC(C3(C2CCC4=CC(=O)C=CC43C)F)O)C)C)O
• Isomeric SMILES: CCCCC(CCCC)(CCCC)C(=O)OCC(=O)[C@]1([C@@H](C[C@@H]2[C@@]1(C[C@@H]([C@]3([C@H]2CCC4=CC(=O)C=C[C@@]43C)F)O)C)C)O
• Synonyms: dexamethasone 21-tributylacetate; DMTBA

Description

Dexamethasone 21-tributylacetate is a synthetic glucocorticoid derivative of dexamethasone, characterized by the esterification of its C21 hydroxyl group with a tributylacetyl moiety. These modifications are typically employed to improve stability, bioavailability, or targeted delivery in therapeutic and analytical applications .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Dexamethasone 21-Acetate (CAS 1177-87-3)

• Structure : Features an acetyl group at C21.
• Physicochemical Properties: Molecular Weight: 434.50 g/mol . log Pow (Octanol-Water Partition Coefficient): 1.83, indicating moderate lipophilicity .
• Applications: Used in cell culture media (e.g., for porcine hepatocytes) and as a glucocorticoid reference standard in analytical chromatography . Demonstrates non-metal-sensitive behavior in UPLC systems, ensuring stable retention times and peak areas .
• Safety : Classified as Repr. 1B (presumed human reproductive toxicity) under hazard statements .

Dexamethasone 11,21-Diacetate

• Structure : Acetyl groups at both C11 and C21 positions.
• Physicochemical Properties: Molecular Weight: 476.53 g/mol . Higher lipophilicity than the monoacetate form, influencing tissue penetration and metabolic stability.
• Applications :
  • Serves as an impurity reference material in drug quality control (e.g., for dexamethasone acetate formulations) .
  • Critical in validating analytical methods for abbreviated new drug applications (ANDAs) .

21-Hemiacetal Dexamethasone (CAS 473273-03-9)

• Structure : Methoxy group at C21, forming a hemiacetal structure.
• Applications :
  • Primarily used in regulatory-compliant analytical method development and validation .
  • Provides a stable reference for detecting degradation products in commercial dexamethasone production.

Betamethasone 21-Acetate

• Structure : Structural isomer of dexamethasone with a 16β-methyl group and C21 acetate.
• Key Differences :
  • Betamethasone derivatives generally exhibit higher glucocorticoid potency but similar mineralocorticoid activity compared to dexamethasone .
  • Molecular Weight: 422.5 g/mol (21-hemiacetal form) .
• Applications : Used in dermatological formulations due to enhanced topical efficacy .

Comparative Data Table

Compound	CAS Number	Molecular Weight (g/mol)	log Pow	Key Applications	Safety Profile
Dexamethasone 21-tributylacetate*	Not available	~600 (estimated)	>3.5†	Prolonged-action formulations (inferred)	Data limited
Dexamethasone 21-acetate	1177-87-3	434.50	1.83	Cell culture, chromatography	Repr. 1B
Dexamethasone 11,21-diacetate	Not specified	476.53	N/A	Impurity reference standards	N/A
21-Hemiacetal Dexamethasone	473273-03-9	434.50 (base structure)	N/A	Analytical method validation	Regulatory-compliant
Betamethasone 21-acetate	73528-28-6	422.5	N/A	Topical anti-inflammatory	Similar to dexamethasone

*Inferred properties based on structural analogs. †Estimated due to increased alkyl chain length.

Research Findings and Implications

• Lipophilicity and Bioavailability : Longer alkyl chains (e.g., tributylacetyl in dexamethasone 21-tributylacetate) likely enhance lipid solubility, prolonging systemic exposure compared to shorter-chain esters like the acetate .
• Analytical Utility : Dexamethasone acetate’s stability in chromatography systems underscores its role as a benchmark for method validation, while hemiacetal forms address degradation profiling .
• Safety Considerations : Reproductive toxicity (Repr. 1B) is a common hazard among dexamethasone esters, necessitating stringent handling protocols .